3-methyl-7-(4-methylpyrimidin-2-yl)-1-oxa-3,7-diazaspiro[4.4]nonan-2-one

• IUPAC Name: 3-methyl-7-(4-methylpyrimidin-2-yl)-1-oxa-3,7-diazaspiro[4.4]nonan-2-one
• InChI: InChI=1S/C12H16N4O2/c1-9-3-5-13-10(14-9)16-6-4-12(8-16)7-15(2)11(17)18-12/h3,5H,4,6-8H2,1-2H3
• InChI Key: ZZDYULXJJUGDCM-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC=C1)N2CCC3(C2)CN(C(=O)O3)C
• Molecular Formula: C12H16N4O2
• Molecular Weight: 248.28 g/mol

Description

3-methyl-7-(4-methylpyrimidin-2-yl)-1-oxa-3,7-diazaspiro[4.4]nonan-2-one is a synthetic compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of 3-methyl-7-(4-methylpyrimidin-2-yl)-1-oxa-3,7-diazaspiro[4.4]nonan-2-one is not fully understood. However, it has been suggested that it may work by inhibiting the activity of certain enzymes involved in cell growth and proliferation. It may also modulate the immune system by affecting the production of cytokines and other immune-related molecules.
Biochemical and Physiological Effects:
Studies have shown that this compound can induce apoptosis (programmed cell death) in cancer cells, thereby inhibiting their growth. It has also been found to reduce inflammation and modulate the immune system. However, further research is needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One advantage of using 3-methyl-7-(4-methylpyrimidin-2-yl)-1-oxa-3,7-diazaspiro[4.4]nonan-2-one in lab experiments is its potential as a therapeutic agent for cancer and inflammatory diseases. However, one limitation is that its mechanism of action is not fully understood, which may hinder its development as a drug.

Future Directions

Future research on 3-methyl-7-(4-methylpyrimidin-2-yl)-1-oxa-3,7-diazaspiro[4.4]nonan-2-one could focus on elucidating its mechanism of action and identifying its molecular targets. This could lead to the development of more effective therapeutic agents for cancer and inflammatory diseases. Other future directions could include studying the compound's potential as a modulator of the immune system and its effects on other physiological processes.

Synthesis Methods

The synthesis of 3-methyl-7-(4-methylpyrimidin-2-yl)-1-oxa-3,7-diazaspiro[4.4]nonan-2-one involves the reaction of 2-amino-4-methylpyrimidine with 2-bromo-3-methyl-1-nitroso-1-cyclohexene in the presence of sodium ethoxide. The resulting product is then treated with sodium borohydride and acetic acid to yield the final product.

Scientific Research Applications

3-methyl-7-(4-methylpyrimidin-2-yl)-1-oxa-3,7-diazaspiro[4.4]nonan-2-one has been studied for its potential applications in various fields such as medicinal chemistry, biochemistry, and pharmacology. It has been found to exhibit antitumor activity by inhibiting the growth of cancer cells. It has also shown potential as an anti-inflammatory agent and as a modulator of the immune system.